Cas no 2640960-39-8 (3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640960-39-8
• MF: C₁₇H₂₁N₃O₂S
• MW: 331.432542562485
• CID: 5318045
• PubChem ID: 155800495
• Update Time: 2025-05-23

3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 2640960-39-8
• F6683-1719
• 3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine
• AKOS040049263
• [4-[[(3-Methyl-4-pyridinyl)oxy]methyl]-1-piperidinyl](4-methyl-5-thiazolyl)methanone

• Inchi： 1S/C17H21N3O2S/c1-12-9-18-6-3-15(12)22-10-14-4-7-20(8-5-14)17(21)16-13(2)19-11-23-16/h3,6,9,11,14H,4-5,7-8,10H2,1-2H3
• InChI Key： FMJKWGLDISHBBD-UHFFFAOYSA-N
• SMILES： C(N1CCC(COC2C=CN=CC=2C)CC1)(C1SC=NC=1C)=O

Computed Properties

• Exact Mass: 331.13544809g/mol
• Monoisotopic Mass: 331.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 525.1±50.0 °C(Predicted)
• pka: 6.87±0.18(Predicted)

Additional information on 3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine

3-Methyl-4-{[1-(4-Methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine: Structural Insights and Emerging Applications in Medicinal Chemistry

The compound CAS No. 2640960-39-8, formally known as 3-methyl-4-{[1-(4-methyl-1,3-thiazole-5-carbonyl)piperidin-4-yl]methoxy}pyridine, represents a structurally complex heterocyclic scaffold with significant potential in modern drug discovery. This molecule integrates multiple pharmacophoric elements, including a thiazole ring system, a piperidine nitrogen heterocycle, and a pyridine core, which collectively contribute to its unique biological profile. Recent advancements in computational chemistry and synthetic methodology have enabled the precise characterization of this compound's conformational flexibility and molecular interactions, positioning it as a promising candidate for therapeutic development.

The core structure of this compound features a pyridine ring substituted at the 4-position with an ether linkage to a piperidine-derived fragment. The piperidine moiety is further functionalized with a 1-(4-methylthiazole)-5-carbonyl group, introducing both lipophilic and hydrogen-bonding capabilities. This architectural arrangement aligns with the "rule of three" principles for fragment-based drug design, where small molecular fragments are optimized for binding affinity through rational modification of their physicochemical properties.

In the context of medicinal chemistry, the integration of thiazole moieties has been extensively documented in literature for their diverse biological activities. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that thiazole-containing compounds exhibit potent enzyme inhibition profiles, particularly against serine proteases involved in neurodegenerative diseases. The specific substitution pattern in this compound—featuring a methyl group at C4 of the thiazole ring—enhances metabolic stability while maintaining optimal binding affinity to target proteins.

The piperidine scaffold serves as a critical structural element that modulates receptor-ligand interactions. Modern QSAR (Quantitative Structure-Activity Relationship) analyses have revealed that piperidine derivatives often display favorable pharmacokinetic properties due to their ability to form stable hydrogen bonds with transmembrane receptors. The methoxy substituent at position 4 of the pyridine ring further enhances solubility characteristics while maintaining appropriate lipophilicity ratios essential for CNS penetration.

Synthetic approaches to this compound have evolved significantly over recent years. Contemporary methodologies employ microwave-assisted synthesis and flow chemistry techniques to achieve high yields with minimal byproduct formation. A notable advancement reported in *Organic Process Research & Development* (2024) involves the use of copper-catalyzed Ullmann coupling reactions for constructing the key ether linkage between the pyridine and piperidine moieties under mild reaction conditions.

Bioavailability studies conducted on analogs of this scaffold have demonstrated promising oral absorption profiles across multiple species models. The strategic placement of electron-withdrawing groups within the thiazole ring system has been shown to enhance P-glycoprotein substrate resistance, addressing one of the major challenges in drug delivery systems development.

Recent investigations into structure-based drug design have highlighted the potential applications of this compound class in targeting G protein-coupled receptors (GPCRs). Molecular docking simulations published in *ACS Medicinal Chemistry Letters* (2025) revealed favorable binding modes with several Class A GPCRs, suggesting potential therapeutic applications in metabolic disorders and inflammatory diseases.

The development pipeline for compounds containing this scaffold is actively progressing through various stages of preclinical research. Notably, a phase I trial candidate featuring similar structural motifs recently completed safety profiling studies, demonstrating acceptable toxicity profiles across multiple organ systems when administered at therapeutic doses.

Innovations in solid-state characterization techniques have provided deeper insights into the polymorphic behavior of this compound class. X-ray crystallography studies combined with DSC/TGA analyses have elucidated multiple crystalline forms with distinct solubility characteristics, enabling formulation scientists to optimize dosage forms for specific therapeutic applications.

Emerging research directions include exploring prodrug strategies to enhance bioavailability while maintaining target specificity. A 2025 publication from *Drug Discovery Today* described novel ester prodrug derivatives that demonstrated improved intestinal permeability without compromising receptor selectivity profiles compared to parent compounds.

The application landscape for these compounds extends beyond traditional small molecule therapeutics into areas such as chemical probes and imaging agents. Recent work has demonstrated utility as fluorescent reporters for monitoring kinase activity dynamics within living cells through Förster resonance energy transfer (FRET) mechanisms.

Ongoing research efforts continue to focus on optimizing synthetic routes through green chemistry principles. Enzymatic catalysis approaches reported in *Green Chemistry* (2025) have achieved remarkable improvements in atom economy while reducing solvent waste volumes by over 70% compared to conventional methods.